Cas no 138007-50-8 (1,2-Benzenedicarbonitrile, 3-ethoxy-6-hydroxy-)

• Product Name: 1,2-Benzenedicarbonitrile, 3-ethoxy-6-hydroxy-
• CAS No: 138007-50-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1256939
• PubChem ID: 77174659
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 3-ethoxy-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3-ethoxy-6-hydroxy-
• 3-ethoxy-6-hydroxy-1,2-Benzenedicarbonitrile
• DB-063226
• 138007-50-8

• Inchi： 1S/C10H8N2O2/c1-2-14-10-4-3-9(13)7(5-11)8(10)6-12/h3-4,13H,2H2,1H3
• InChI Key： QLHRFIUTNCRMGD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C#N)C=1C#N)O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 77.04